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Compound of Interest

Compound Name: MRS2279

Cat. No.: B1241976

Get Quote

For Immediate Use by Laboratory Personnel

As a Senior Application Scientist, it is my priority to ensure that our partners in research are

equipped with not only cutting-edge reagents but also the critical knowledge to handle and

dispose of them safely and responsibly. This guide provides an in-depth, procedural framework

for the proper disposal of MRS2279, a selective and high-affinity P2Y1 receptor antagonist.

While MRS2279 is generally shipped as a non-hazardous chemical, its biological activity

necessitates a cautious and informed approach to its disposal to ensure the safety of personnel

and the environment.[1]

This document moves beyond a simple checklist, offering a self-validating system of protocols

grounded in established safety principles. Adherence to these procedures is paramount for

maintaining a safe and compliant laboratory environment.

Understanding MRS2279: Key Characteristics
Before delving into disposal procedures, a clear understanding of the compound's properties is

essential. This knowledge informs the rationale behind the recommended handling and

disposal methods.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1241976#bc-rfq
https://www.benchchem.com/product/b1241976/docs?utm_src=pdf-body#navigating-the-final-step-a-comprehensive-guide-to-the-proper-disposal-of-mrs2279
https://www.benchchem.com/product/b1241976/docs?utm_src=pdf-body#navigating-the-final-step-a-comprehensive-guide-to-the-proper-disposal-of-mrs2279
https://resources.rndsystems.com/pdfs/tocris_msds/7842_sds.pdf?1767196837
https://www.benchchem.com/product/b1241976/docs?utm_src=pdf-body#navigating-the-final-step-a-comprehensive-guide-to-the-proper-disposal-of-mrs2279
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

(1R,2S)-4-[2-Chloro-6-

(methylamino)-9H-purin-9-

yl]-2-

(phosphonooxy)bicyclo[3.1.0]h

exane-1-methanol dihydrogen

phosphate ester diammonium

salt

Tocris Bioscience

Molecular Formula C13H18ClN5O8P2·2NH3 Tocris Bioscience

Molecular Weight 503.78 g/mol Tocris Bioscience

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage Store at -20°C Tocris Bioscience

Note: Tocris Bioscience has discontinued MRS 2279 and recommends MRS 2500

tetraammonium salt as a replacement.

Core Safety Directives: Handling and Personal
Protective Equipment (PPE)
Given that MRS2279 is a biologically active compound, and with generic safety data for similar

small molecules indicating potential for irritation, a comprehensive approach to personal

protection is non-negotiable. The following PPE is mandatory when handling MRS2279 in any

form (solid or in solution):

Eye Protection: Wear safety glasses or goggles that have been tested and approved under

appropriate government standards.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect

gloves for integrity before use and employ proper glove removal techniques to avoid skin

contact. Contaminated gloves should be disposed of as chemical waste.
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Laboratory Coat: A clean, buttoned lab coat must be worn to protect from potential splashes

and contamination.

Respiratory Protection: While not always necessary for solutions, a properly fitted respirator

may be required when handling the powder form, especially if there is a risk of

aerosolization. Consult your institution's Environmental Health and Safety (EHS) department

for specific guidance.

The Disposal Workflow: A Step-by-Step Protocol
The following procedure is designed to guide researchers through the safe and compliant

disposal of MRS2279 waste. This workflow emphasizes segregation and clear labeling to

prevent accidental mixing with other waste streams.

Caption: Disposal workflow for MRS2279 waste.

Experimental Protocol for Disposal:

Decontamination of Work Surfaces:

Following any work with MRS2279, thoroughly decontaminate the work area.

Use a suitable laboratory disinfectant or a 70% ethanol solution to wipe down all surfaces.

Dispose of the cleaning materials (e.g., paper towels) as solid chemical waste.

Disposal of Unused Solid MRS2279:

If you have excess solid MRS2279, it should be treated as chemical waste.

Carefully sweep up any remaining powder, avoiding dust generation.

Place the powder and any contaminated weighing paper or spatulas into a clearly labeled,

sealed container. The label should read: "Non-Hazardous Chemical Waste for Disposal:

MRS2279".

Disposal of MRS2279 Solutions:
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Do not pour MRS2279 solutions down the drain.

Collect all aqueous solutions containing MRS2279 in a designated, leak-proof waste

container.

The container must be clearly labeled as "Aqueous Waste: MRS2279".

If MRS2279 is dissolved in a solvent other than water (e.g., DMSO), it should be collected

in a separate, appropriately labeled container for solvent waste.

Disposal of Contaminated Labware:

All disposable labware that has come into contact with MRS2279 (e.g., pipette tips,

microfuge tubes, gloves) should be considered contaminated.

Collect these items in a designated, lined container for solid chemical waste.

Do not dispose of these items in the regular trash or biohazardous waste bins.

Final Disposal:

Once your waste containers are full, contact your institution's Environmental Health and

Safety (EHS) department.

Follow their specific procedures for the collection and disposal of non-hazardous chemical

waste.[2] They will arrange for disposal through a licensed contractor.

The "Why": Justification for These Procedures
While MRS2279 is not classified as a hazardous material for shipping, its potent biological

activity as a P2Y1 receptor antagonist warrants careful disposal. The principle of "as low as

reasonably achievable" (ALARA) for exposure should be applied. Disposing of this compound

down the drain could introduce a biologically active molecule into the aquatic environment, with

unknown ecological consequences. Segregating and treating all MRS2279-related materials as

chemical waste ensures that it is handled by professionals equipped for its proper disposal,

likely through incineration, which is a common method for destroying chemical reagents.
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Trustworthiness Through Verification: Your Role
This guide provides a robust framework for the safe disposal of MRS2279. However, it is

crucial to remember that local regulations and institutional policies may have specific

requirements. Always consult your institution's EHS department before disposing of any

chemical waste. They are your primary resource for ensuring compliance and safety.

By adhering to these procedures, you contribute to a culture of safety and environmental

responsibility within the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1241976/docs#navigating-the-final-step-a-
comprehensive-guide-to-the-proper-disposal-of-mrs2279]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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